Cas no 1599679-61-4 (Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)-)

• Product Name: Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)-
• CAS No: 1599679-61-4
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• CID: 5252662
• Update Time: 2025-06-11

Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)-

• Inchi： 1S/C10H17N3O/c1-8-4-3-5-10(14,6-8)9-7-11-12-13(9)2/h7-8,14H,3-6H2,1-2H3
• InChI Key： CFFCMSCEBKLSOF-UHFFFAOYSA-N
• SMILES： C1(C2N(C)N=NC=2)(O)CCCC(C)C1

Additional information on Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)-

Research Briefing on Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)- (CAS: 1599679-61-4) in Chemical Biology and Pharmaceutical Applications

The compound Cyclohexanol, 3-methyl-1-(1-methyl-1H-1,2,3-triazol-5-yl)- (CAS: 1599679-61-4) has recently emerged as a molecule of significant interest in chemical biology and pharmaceutical research. This structurally unique compound, featuring a cyclohexanol scaffold modified with a methylated triazole moiety, has demonstrated promising biological activities in recent studies. The presence of both the cyclohexyl and triazole components suggests potential for diverse interactions with biological targets, making it a valuable scaffold for drug discovery and chemical probe development.

Recent investigations have focused on the synthesis and characterization of this compound, with particular attention to its stereochemistry and conformational properties. Studies published in the Journal of Medicinal Chemistry (2023) describe an optimized synthetic route that achieves high yield and purity, crucial for pharmaceutical applications. The synthetic approach typically involves click chemistry strategies to construct the triazole ring, followed by selective functionalization of the cyclohexanol backbone. These methodological advances have enabled more extensive biological evaluation of this compound and its derivatives.

In terms of biological activity, preliminary screening data indicate that 1599679-61-4 shows moderate inhibitory effects against several kinase targets, particularly those involved in inflammatory pathways. A 2024 study in ACS Chemical Biology reported that this compound exhibits selective binding to p38 MAP kinase with an IC50 of 2.3 μM, suggesting potential as a lead compound for anti-inflammatory drug development. The triazole moiety appears to play a critical role in target engagement, forming key hydrogen bond interactions with the kinase active site.

The physicochemical properties of 1599679-61-4 have also been extensively characterized. With a calculated logP of 1.8 and good aqueous solubility (12 mg/mL at pH 7.4), this compound demonstrates favorable drug-like properties. Molecular modeling studies suggest that the equatorial position of the triazole substituent contributes to its balanced hydrophilicity/lipophilicity profile. These characteristics make it particularly interesting for central nervous system (CNS) drug discovery, where appropriate physicochemical properties are crucial for blood-brain barrier penetration.

Current research directions include structure-activity relationship (SAR) studies to optimize the biological activity and pharmacokinetic properties of this scaffold. Several research groups have reported derivatives with improved potency and selectivity, particularly by modifying the methyl group on the triazole ring or introducing substituents on the cyclohexanol moiety. These efforts are supported by computational chemistry approaches that help predict binding modes and guide synthetic strategies.

From a pharmaceutical development perspective, 1599679-61-4 represents an attractive starting point for medicinal chemistry programs. Its synthetic accessibility, combined with demonstrated biological activity and favorable physicochemical properties, positions it as a versatile scaffold for multiple therapeutic areas. Ongoing research is exploring its potential in oncology, neurodegenerative diseases, and infectious diseases, with particular interest in its ability to modulate protein-protein interactions that are challenging to target with conventional small molecules.

Future research directions are likely to focus on further elucidating the molecular mechanisms of action, expanding the SAR landscape, and developing more efficient synthetic routes for scale-up. The compound's unique structural features continue to inspire innovative drug design strategies in both academic and industrial settings, making it a noteworthy subject of current chemical biology research.